Cas no 2680765-60-8 (6-Bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid)
6-Bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2680765-60-8
- 6-bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid
- EN300-28292715
- 6-Bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid
-
- Inchi: 1S/C7H3BrF3N3O3/c8-2-1-12-4(3(13-2)5(15)16)14-6(17)7(9,10)11/h1H,(H,15,16)(H,12,14,17)
- InChI Key: BLBXSYSAFQUNCC-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(C(=O)O)=N1)NC(C(F)(F)F)=O
Computed Properties
- Exact Mass: 312.93099g/mol
- Monoisotopic Mass: 312.93099g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 92.2Ų
6-Bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28292715-0.05g |
6-bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid |
2680765-60-8 | 95.0% | 0.05g |
$455.0 | 2025-03-19 | |
| Enamine | EN300-28292715-0.1g |
6-bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid |
2680765-60-8 | 95.0% | 0.1g |
$476.0 | 2025-03-19 | |
| Enamine | EN300-28292715-0.25g |
6-bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid |
2680765-60-8 | 95.0% | 0.25g |
$498.0 | 2025-03-19 | |
| Enamine | EN300-28292715-0.5g |
6-bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid |
2680765-60-8 | 95.0% | 0.5g |
$520.0 | 2025-03-19 | |
| Enamine | EN300-28292715-1.0g |
6-bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid |
2680765-60-8 | 95.0% | 1.0g |
$541.0 | 2025-03-19 | |
| Enamine | EN300-28292715-2.5g |
6-bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid |
2680765-60-8 | 95.0% | 2.5g |
$1063.0 | 2025-03-19 | |
| Enamine | EN300-28292715-5.0g |
6-bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid |
2680765-60-8 | 95.0% | 5.0g |
$1572.0 | 2025-03-19 | |
| Enamine | EN300-28292715-10.0g |
6-bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid |
2680765-60-8 | 95.0% | 10.0g |
$2331.0 | 2025-03-19 | |
| Enamine | EN300-28292715-1g |
6-bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid |
2680765-60-8 | 1g |
$541.0 | 2023-09-08 | ||
| Enamine | EN300-28292715-5g |
6-bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid |
2680765-60-8 | 5g |
$1572.0 | 2023-09-08 |
6-Bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on 6-Bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid
Introduction to 6-Bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid (CAS No. 2680765-60-8)
6-Bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680765-60-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and potential therapeutic applications. The presence of a bromo substituent at the 6-position and an amide group linked to a 2,2,2-trifluoroacetamide moiety at the 3-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.
The structure of 6-Bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid features a pyrazine core that is highly versatile in medicinal chemistry. Pyrazines are known for their ability to interact with various biological targets, including enzymes and receptors, due to their planar aromatic system and ability to form hydrogen bonds. The bromo substituent enhances electrophilicity, facilitating further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Additionally, the amide group provides a site for proteolytic stability and bioavailability modulation, which is crucial for designing orally active drugs.
In recent years, there has been growing interest in pyrazine derivatives as pharmacophores in the development of novel therapeutic agents. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, anticancer, and antimicrobial applications. The specific modifications present in 6-Bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid make it an attractive intermediate for synthesizing more complex molecules with enhanced pharmacological properties.
One of the most compelling aspects of this compound is its potential in drug discovery programs aimed at targeting neurological disorders. Pyrazine-based scaffolds have been extensively studied for their role in modulating neurotransmitter systems. For instance, certain pyrazines have demonstrated efficacy in alleviating symptoms associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The introduction of fluorinated groups, like the 2,2,2-trifluoroacetamide moiety in this compound, has been shown to improve metabolic stability and binding affinity to biological targets. This makes 6-Bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid a promising candidate for further exploration in this domain.
Furthermore, the synthetic utility of 6-Bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid cannot be overstated. The bromo group serves as an excellent handle for palladium-catalyzed cross-coupling reactions, enabling the construction of diverse molecular architectures. This flexibility allows chemists to explore various derivatives by introducing different functional groups at strategic positions within the pyrazine ring or through extension of the molecular framework. Such synthetic adaptability is crucial for optimizing lead compounds during the drug development process.
Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in improving drug efficacy and bioavailability. The presence of fluorine atoms in 6-Bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid contributes to its lipophilicity and metabolic resistance, which are key factors in drug design. Fluorinated amides have been particularly noted for their ability to enhance binding interactions with biological targets due to changes in electronic distribution and steric hindrance. This feature has been exploited in several high-profile drug candidates that have successfully transitioned from research laboratories into clinical use.
The biological activity of 6-Bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid has been preliminarily investigated in several preclinical studies. While comprehensive data is still being gathered, early results suggest that this compound exhibits moderate activity against certain enzymatic targets relevant to inflammation and cell proliferation. These findings align with the broader trend of using pyrazine derivatives as starting points for developing novel therapeutics. The amide group's interaction with proteases and other enzymes has been particularly well-documented in related compounds.
In conclusion,6-Bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid (CAS No. 2680765-60-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and synthetic versatility. Its potential applications span multiple therapeutic areas, particularly those involving neurological disorders and inflammatory conditions. As research continues to uncover new biological targets and synthetic methodologies,this compound will likely play an increasingly important role in the development of next-generation pharmaceuticals.
2680765-60-8 (6-Bromo-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)